Cas no 94087-74-8 (4H-Imidazol-4-one,2-amino-1,5-dihydro-1-octadecyl-)

• Product Name: 4H-Imidazol-4-one,2-amino-1,5-dihydro-1-octadecyl-
• CAS No: 94087-74-8
• MF: C₂₁H₄₁N₃O
• MW: 351.569745779037
• CID: 806362
• Update Time: 2024-02-01

4H-Imidazol-4-one,2-amino-1,5-dihydro-1-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-amino-1,5-dihydro-1-octadecyl-
• 2-amino-1,5-dihydro-1-octadecyl-4H-imidazol-4-one
• 2-amino-3-octadecyl-4H-imidazol-5-one

• Inchi： 1S/C21H41N3O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-19-20(25)23-21(24)22/h2-19H2,1H3,(H2,22,23,25)
• InChI Key： BGDNOTJTWDMFQU-UHFFFAOYSA-N
• SMILES： C1(N)N(CCCCCCCCCCCCCCCCCC)CC(=O)N=1

Computed Properties

• Exact Mass: 351.324963
• Monoisotopic Mass: 351.324963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7

Experimental Properties

• Density: 1
• Boiling Point: 460.4°Cat760mmHg
• Flash Point: 232.2°C
• Refractive Index: 1.518